Cas no 7149-10-2 (Vanillylamine Hydrochloride)

• Product Name: Vanillylamine Hydrochloride
• CAS No: 7149-10-2
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• MDL: MFCD00012864
• CID: 47243
• PubChem ID: 24895588
• Update Time: 2025-09-27

Vanillylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-methoxyphenol hydrochloride
• 4-Aminomethyl-2-methoxy-phenol Hydrochloride
• Vanillylamine hydrochloride
• 3-Methoxy-4-Hydroxy benzylamineHydrochloride
• Vinyl acetate
• 4-Hydroxy-3-methoxybenzylamine Hydrochloride
• N-Vanillylamine hydrochloride
• 4-Aminomethyl-2-methoxyphenol hydrochloride
• 2-Vanillylamine hydrochloride
• 4-Hydroxy-3-methoxybenzylamine, HCl
• 4-HYDROXY-3-METHOXYBENZYLAMINE HCl
• Phenol, 4-(aminomethyl)-2-methoxy-, hydrochloride
• 4-(aminomethyl)-2-methoxyphenol, chloride
• Vanillylamine HCl
• vanillyl amine HCl
• PubC
• 7149-10-2
• DTXSID70221705
• 4-Hydroxy-3-methoxybenzylamine hydrochloride, 98%
• AC-4782
• CS-W015927
• Z381785798
• 4-(Aminomethyl)-2-methoxyphenol Hydrochloride (Vanillylamine Hydrochloride)
• 4-(aminomethyl)-2-methoxyphenol;hydrochloride
• YD97FX0LRF
• 3-methoxy-4-hydroxybenzylamine hydrochloride
• SCHEMBL1143187
• 4-hydroxyl-3-methoxybenzylamine hydrochloride
• EINECS 230-468-3
• SY018614
• Vanillylamine (hydrochloride)
• 4-hydroxy-3-methoxybenzylamine-HCl
• 4-(Aminomethyl)-2-methoxyphenol hydrochloride (1:1)
• HY-W015211
• NS00043775
• AM20061145
• 4-(Aminomethyl)-2-methoxyphenolHydrochloride
• NSC 62020
• 4-hydroxy-3-methoxybenzyl-amine hydrochloride
• A929668
• 4-(Aminomethyl)-2-methoxyphenol Hydrochloride; Vanillylamine Hydrochloride
• PD055569
• UNII-YD97FX0LRF
• W-104522
• EN300-36042
• NSC62020
• FT-0617579
• J-802307
• BCP27352
• MFCD00012864
• NSC-62020
• PS-8404
• AKOS004907172
• 4-Aminomethyl-2-methoxyphenol HCl
• PUDMGOSXPCMUJZ-UHFFFAOYSA-N
• (4-hydroxy-3-methoxyphenyl)methylazanium;chloride
• DS-1112
• 4-Hydroxy-3-methoxybenzylamine hydrochloride,98%
• 4-(Aminomethyl)-2-methoxyphenol Hydrochloride (Vanillylamine
• TIMTEC-BB SBB003667
• Vanillyamine hydrochloride
• DB-011662
• A2330
• vanillylamine hydrochloridyl
• Vanillylamine Hydrochloride

• MDL： MFCD00012864
• Inchi： 1S/C8H11NO2.ClH/c1-11-8-4-6(5-9)2-3-7(8)10;/h2-4,10H,5,9H2,1H3;1H
• InChI Key： PUDMGOSXPCMUJZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(CN)=C1)O
• BRN： 3915418

Computed Properties

• Exact Mass: 189.05600
• Monoisotopic Mass: 189.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellowish green to off white crystalline powder.
• Melting Point: 220°C(dec.)(lit.)
• Boiling Point: 292.9℃ at 760 mmHg
• Flash Point: 130.9℃
• Solubility: DMSO（微溶，加热）、甲醇（微溶）
• PSA: 55.48000
• LogP: 2.36180
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Vanillylamine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Vanillylamine Hydrochloride

Vanillylamine Hydrochloride: A Comprehensive Overview

Vanillylamine Hydrochloride, also known by its CAS number 7149-10-2, is a compound that has garnered significant attention in the fields of pharmacology and biochemistry due to its unique properties and potential applications. This compound, which belongs to the class of alkaloids, has been extensively studied for its role in various biological systems and its potential therapeutic benefits.

The chemical structure of Vanillylamine Hydrochloride is characterized by a vanillin moiety attached to an amine group, which contributes to its distinctive pharmacological profile. Recent studies have highlighted its ability to modulate neurotransmitter systems, particularly dopamine and serotonin, making it a promising candidate for the development of novel drugs targeting neurological disorders such as Parkinson's disease and depression.

One of the most exciting developments in the research of Vanillylamine Hydrochloride is its potential as a neuroprotective agent. Emerging evidence suggests that this compound can mitigate oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases. These findings have been supported by preclinical studies using animal models, where administration of Vanillylamine Hydrochloride resulted in significant improvements in cognitive function and reduced markers of neuroinflammation.

In addition to its neurological applications, Vanillylamine Hydrochloride has also been explored for its role in pain management. Research indicates that this compound may possess analgesic properties by interacting with pain pathways in the central nervous system. This dual functionality—neuroprotection and pain relief—positions Vanillylamine Hydrochloride as a versatile compound with broad therapeutic potential.

The synthesis and characterization of Vanillylamine Hydrochloride have also been subjects of recent scientific investigations. Advances in synthetic chemistry have enabled the efficient production of this compound with high purity, ensuring its suitability for both research and potential clinical use. Furthermore, studies on the stability and bioavailability of Vanillylamine Hydrochloride have provided valuable insights into its pharmacokinetics, which are critical for drug development.

In conclusion, Vanillylamine Hydrochloride, CAS number 7149-10-2, represents a compelling area of research with promising implications for medicine and pharmacology. Its unique chemical properties, coupled with recent advancements in understanding its biological effects, underscore its potential as a valuable tool in addressing some of the most challenging health conditions faced today.